21-Chloro-16β-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione
21-Chloro-16β-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
95796-50-2
VCID:
VC0033249
InChI:
InChI=1S/C25H33ClO5/c1-5-21(30)31-25(20(29)13-26)14(2)10-18-17-7-6-15-11-16(27)8-9-23(15,3)22(17)19(28)12-24(18,25)4/h8-9,11,14,17-19,22,28H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22+,23-,24-,25-/m0/s1
SMILES:
CCC(=O)OC1(C(CC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)C)C(=O)CCl
Molecular Formula:
C25H33ClO5
Molecular Weight:
448.984
21-Chloro-16β-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione
CAS No.: 95796-50-2
Reference Standards
VCID: VC0033249
Molecular Formula: C25H33ClO5
Molecular Weight: 448.984
| CAS No. | 95796-50-2 |
|---|---|
| Product Name | 21-Chloro-16β-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione |
| Molecular Formula | C25H33ClO5 |
| Molecular Weight | 448.984 |
| IUPAC Name | [(8S,9S,10R,11S,13S,14S,16S,17R)-17-(2-chloroacetyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] propanoate |
| Standard InChI | InChI=1S/C25H33ClO5/c1-5-21(30)31-25(20(29)13-26)14(2)10-18-17-7-6-15-11-16(27)8-9-23(15,3)22(17)19(28)12-24(18,25)4/h8-9,11,14,17-19,22,28H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22+,23-,24-,25-/m0/s1 |
| Standard InChIKey | RRFJCNMUVFZRHG-HQESNCOQSA-N |
| SMILES | CCC(=O)OC1(C(CC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)C)C(=O)CCl |
| PubChem Compound | 101111349 |
| Last Modified | Nov 12 2021 |
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